Cas no 2248328-16-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate
• CAS No: 2248328-16-5
• MF: C₁₈H₉ClN₂O₄
• MW: 352.728063344955
• CID: 6075728
• PubChem ID: 165718955
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518585
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate
• 2248328-16-5

• Inchi： 1S/C18H9ClN2O4/c19-11-7-5-10-6-8-14(20-15(10)9-11)18(24)25-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： FGPHEPLBNDPMPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)N=C2C=1

Computed Properties

• Exact Mass: 352.0250845g/mol
• Monoisotopic Mass: 352.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate (CAS No. 2248328-16-5) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate, identified by the CAS number 2248328-16-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the class of heterocyclic derivatives, combining elements of both isoindole and quinoline scaffolds, which are well-documented for their biological activity. The presence of a 7-chloroquinoline moiety and a 1,3-dioxo functional group introduces specific electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery and therapeutic development.

The 1,3-dioxo group, also known as a diketone moiety, is known for its ability to participate in various chemical reactions, including condensation and Michael addition reactions, which can be exploited for the synthesis of more complex molecules. In contrast, the 7-chloroquinoline component is a well-established pharmacophore found in numerous bioactive compounds, including antimalarial and anticancer agents. The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets. Studies have indicated that the 7-chloroquinoline moiety may interact with aromatic hydrophobic pockets in protein targets, while the 1,3-dioxo group could engage in hydrogen bonding or form metal coordination complexes. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic applications.

In the realm of medicinal chemistry, the synthesis of derivatives from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate has been explored to optimize its pharmacological properties. Functional group modifications, such as halogenation or alkylation, have been employed to enhance binding affinity or metabolic stability. For instance, studies have shown that introducing additional chlorine atoms at specific positions can improve the compound's solubility and bioavailability.

The compound's relevance extends to the field of oncology, where quinoline derivatives are extensively studied for their antitumor properties. The 7-chloroquinoline moiety is particularly interesting due to its ability to inhibit kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have suggested that derivatives of this compound may exhibit selective toxicity toward certain cancer cell lines while minimizing side effects on healthy tissues. Further research is ongoing to elucidate the precise mechanisms through which these derivatives exert their antitumor effects.

Another area of interest is the antimicrobial potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate. The structural features of this compound mimic natural products known for their antimicrobial activity. Researchers have hypothesized that the interaction between the 1,3-dioxo group and bacterial enzymes could disrupt essential metabolic pathways. Preliminary experiments have shown promising results against Gram-positive bacteria, suggesting that this compound may serve as a lead structure for developing novel antibiotics.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-chloroquinoline-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies. For example, catalytic processes using transition metals have been employed to streamline reactions while reducing waste generation.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 7-chloroquinolinecarboxylate (CAS No. 2248328165) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable scaffold for developing new therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play an important role in future drug development efforts.